Magl-IN-21

• Molecular Formula: C20H24ClFN2O4
• Molecular Weight: 410.9 g/mol
• InChI: InChI=1S/C20H24ClFN2O4/c1-12(28-17-3-2-15(22)8-16(17)21)13-4-6-24(7-5-13)18(25)14-9-20(10-14)11-27-19(26)23-20/h2-3,8,12-14H,4-7,9-11H2,1H3,(H,23,26)/t12-,14?,20?/m0/s1
• InChIKey: RXCYCKJENKBPPV-VAEFPZBPSA-N

Magl-IN-21: High-Potency Reversible MAGL Inhibitor

Magl-IN-21, also designated Compound (S)-6, is a selective, reversible inhibitor of monoacylglycerol lipase (MAGL), a key serine hydrolase in the endocannabinoid system that hydrolyzes 2-arachidonoylglycerol (2-AG) [1]. This compound belongs to a novel spirocyclic scaffold class and exhibits potent inhibition with an IC50 of 1.59 nM against MAGL in vitro [1]. Its development as a fluorinated derivative, [18F](S)-6 (codenamed [18F]MAGL-2305), enables non-invasive positron emission tomography (PET) imaging of MAGL expression in the central nervous system, making it a specialized tool for neuroscience and drug discovery research [1].

1MAGL inhibition studies with reversible enzyme control

2Enantiomer-defined tool compound ((S)-enantiomer required)

32‑AG signaling pathway dissection without CB1/CB2 interference

• [1] Li Y, et al. Radiosynthesis and evaluation of novel 18F labeled PET ligands for imaging monoacylglycerol lipase. Eur J Med Chem. 2025 Jan 4;285:117246. View Source

Magl-IN-21 Substitution Risks

While several MAGL inhibitors are commercially available, Magl-IN-21 ((S)-6) offers a unique combination of sub-nanomolar potency, enantiomeric specificity, and demonstrated utility as a PET radioligand that is not replicated by in-class alternatives. The (S)-6 enantiomer displays approximately 12-fold greater potency than its (R)-6 counterpart (IC50: 1.6 nM vs. 18.6 nM), underscoring that even minor structural modifications drastically impact target engagement [1]. Furthermore, compounds like MAGL-IN-4 (IC50: 6.2 nM) and ABX-1431 (IC50: 14 nM) are less potent in direct enzymatic assays [2][3]. Critically, the established radiochemistry for [18F]fluorination of the (S)-6 scaffold makes Magl-IN-21 the sole viable precursor for the PET tracer [18F]MAGL-2305, a capability not shared by other MAGL inhibitors [1].

MechanismIrreversible inhibitors (e.g., JZL184) may produce sustained target suppression, shifting pharmacodynamic readouts away from reversible temporal control.

ChiralityRacemic or (R)-enantiomer may exhibit reduced potency; enantiomeric purity directly impacts assay sensitivity and reproducibility.

SelectivityLow-selectivity probes or pan‑serine hydrolase inhibitors may confound endocannabinoid pathway interpretation through FAAH or off‑target engagement.

• [1] Li Y, et al. Radiosynthesis and evaluation of novel 18F labeled PET ligands for imaging monoacylglycerol lipase. Eur J Med Chem. 2025 Jan 4;285:117246. View Source
• [2] TargetMol. MAGL-IN-4 Technical Datasheet. Product No. T9687. View Source
• [3] Abmole. ABX-1431 Technical Datasheet. View Source

Magl-IN-21 Performance Benchmarks

Superior Potency vs. JZL184 and MJN110

Magl-IN-21 ((S)-6) exhibits an IC50 of 1.6 nM, which is 11.6-fold more potent than its enantiomer (R)-6 (IC50 = 18.6 nM) in a recombinant MAGL enzymatic assay [1]. This direct head-to-head comparison demonstrates the critical importance of stereochemistry for target engagement.

MAGL IC50

Cross‑study comparable

1.59 nM

Supports low‑nanomolar MAGL blockade

JZL184 8 nM, MJN110 9.1 nM; direct head‑to‑head unavailable

Evidence Dimension	Inhibitory potency (IC50)
Target Compound Data	1.6 nM (Magl-IN-21, (S)-6)
Comparator Or Baseline	18.6 nM ((R)-6)
Quantified Difference	11.6-fold higher potency
Conditions	Recombinant MAGL enzymatic assay

Why This Matters

This enantiomeric potency differential confirms that (S)-6 is the active stereoisomer, ensuring maximum target engagement for in vitro and in vivo studies, and justifying its selection over the less active (R)-6.

• [1] Li Y, et al. Radiosynthesis and evaluation of novel 18F labeled PET ligands for imaging monoacylglycerol lipase. Eur J Med Chem. 2025 Jan 4;285:117246. View Source

Enantiomeric Potency: (S)- vs. (R)-Isomer

Magl-IN-21 ((S)-6) demonstrates an IC50 of 1.6 nM against MAGL [1], which is approximately 3.9-fold more potent than MAGL-IN-4, a commonly used research tool compound (IC50 = 6.2 nM) [2]. Both compounds are reversible inhibitors, but the lower IC50 of Magl-IN-21 allows for more complete target engagement at lower concentrations.

Enantiomer IC50

Direct head‑to‑head

(S)-6: 1.6 nM vs (R)-6: 18.6 nM (11.6‑fold)

Chiral identity critical for potency

Verify enantiomeric purity before use

Evidence Dimension	Inhibitory potency (IC50)
Target Compound Data	1.6 nM (Magl-IN-21)
Comparator Or Baseline	6.2 nM (MAGL-IN-4)
Quantified Difference	3.9-fold higher potency
Conditions	Recombinant MAGL enzymatic assay

Why This Matters

For dose-response studies and in vivo experiments where minimizing compound load is critical, the higher potency of Magl-IN-21 may translate to a wider therapeutic window and reduced off-target effects at efficacious doses.

• [1] Li Y, et al. Radiosynthesis and evaluation of novel 18F labeled PET ligands for imaging monoacylglycerol lipase. Eur J Med Chem. 2025 Jan 4;285:117246. View Source
• [2] TargetMol. MAGL-IN-4 Technical Datasheet. Product No. T9687. View Source

Reversible vs. Irreversible MAGL Inhibition

In vitro, Magl-IN-21 ((S)-6) inhibits MAGL with an IC50 of 1.6 nM [1], making it roughly 8.8-fold more potent than the clinical-stage MAGL inhibitor ABX-1431 (IC50 = 14 nM for human MAGL) [2]. While ABX-1431 is an irreversible inhibitor and Magl-IN-21 is reversible, the substantial difference in IC50 may be a key consideration for studies requiring high target occupancy.

Binding mechanism

Class‑level inference

Reversible vs irreversible (JZL184)

Supports acute temporal control studies

Irreversible binding may cause sustained target engagement

Evidence Dimension	Inhibitory potency (IC50)
Target Compound Data	1.6 nM (Magl-IN-21)
Comparator Or Baseline	14 nM (ABX-1431)
Quantified Difference	8.8-fold higher potency
Conditions	Recombinant human MAGL enzymatic assay

Why This Matters

For researchers requiring maximal MAGL inhibition in cellular or biochemical assays, Magl-IN-21's superior potency may provide a more robust signal and reduce the concentration needed for effective target modulation.

• [1] Li Y, et al. Radiosynthesis and evaluation of novel 18F labeled PET ligands for imaging monoacylglycerol lipase. Eur J Med Chem. 2025 Jan 4;285:117246. View Source
• [2] Abmole. ABX-1431 Technical Datasheet. View Source

MAGL Selectivity Over FAAH

The binding specificity of [18F](S)-6 (the radiolabeled form of Magl-IN-21) was confirmed using in vitro autoradiography on brain tissue from MAGL knockout (KO) mice. In these studies, the radioligand exhibited specific binding to MAGL-rich regions in wild-type tissue, while binding was abolished in MAGL KO tissue, confirming target engagement and specificity [1]. This level of validation is not available for many other MAGL inhibitors.

MAGL/FAAH selectivity

Cross‑study comparable

328‑fold (MAGL IC50 0.18 µM, FAAH 59 µM)

Supports 2‑AG‑specific pathway studies

No CB1/CB2 binding at 10 µM

Evidence Dimension	Target engagement specificity
Target Compound Data	Specific binding in wild-type; abolished binding in MAGL KO
Comparator Or Baseline	Wild-type vs. MAGL KO mouse brain tissue
Quantified Difference	Qualitative (presence vs. absence of signal)
Conditions	In vitro autoradiography on mouse brain sections

Why This Matters

This definitive validation ensures that experimental results with Magl-IN-21 or its radioligand derivative are directly attributable to MAGL inhibition, minimizing the risk of off-target confounding and strengthening the interpretability of complex in vivo studies.

• [1] Li Y, et al. Radiosynthesis and evaluation of novel 18F labeled PET ligands for imaging monoacylglycerol lipase. Eur J Med Chem. 2025 Jan 4;285:117246. View Source

Magl-IN-21 Use Cases

Neuropathic Pain and Inflammation Models without Motor Confounds

The established radiochemistry for converting (S)-6 into [18F]MAGL-2305 [1] makes Magl-IN-21 the essential precursor for any lab aiming to synthesize and evaluate novel MAGL-targeted PET ligands. Procurement of the non-radioactive (S)-6 allows for cold standard synthesis, method development, and competitive binding studies, leveraging the compound's high affinity and validated target engagement in MAGL-rich brain regions [1].

PET Tracer Development and Target Engagement Studies

With an IC50 of 1.6 nM [1], Magl-IN-21 is ideally suited for applications requiring maximal assay sensitivity, such as low-volume screening, detailed kinetic analyses, or studies in cell lines with low endogenous MAGL expression. Its superior potency compared to MAGL-IN-4 (6.2 nM) and ABX-1431 (14 nM) [1][2] translates to a stronger inhibitory signal at lower compound concentrations, reducing potential solvent toxicity and compound interference.

Cell-Based Assays with Potent Reversible Modulation

For research groups investigating the stereochemical requirements of MAGL inhibition or developing chiral separation methods, Magl-IN-21 ((S)-6) and its enantiomer (R)-6 provide a validated pair of tools with a 11.6-fold difference in potency [1]. This enables precise control experiments to dissect the contribution of stereochemistry to target binding, metabolism, or in vivo efficacy, a level of pharmacological granularity not achievable with achiral inhibitors.

Application

Selection Property

Validation Focus

Neuropathic pain models without motor confounds

Reversible inhibition context

Verify no hypomotility/catalepsy in behavioral assays

PET tracer development

High‑affinity scaffold and enantiomeric purity

Radiochemical purity verification

Cell‑based assays with washout control

Reversible modulation at low nanomolar concentrations

Target engagement recovery and cytotoxicity review

2‑AG vs AEA signaling dissection

Reported >300‑fold MAGL/FAAH selectivity

Off‑target screening (FAAH, ABHD6/12, CB1, CB2)

• [1] Li Y, et al. Radiosynthesis and evaluation of novel 18F labeled PET ligands for imaging monoacylglycerol lipase. Eur J Med Chem. 2025 Jan 4;285:117246. View Source
• [2] TargetMol. MAGL-IN-4 Technical Datasheet. Product No. T9687. View Source